Cas no 77222-65-2 (Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl)

• Product Name: Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl
• CAS No: 77222-65-2
• MF: C₃₄H₃₆N₄O₅
• MW: 580.67344
• CID: 890658
• PubChem ID: 455607
• Update Time: 2024-10-27

Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl Chemical and Physical Properties

Names and Identifiers

• 3-[18-(2-carboxyethyl)-13-ethenyl-8-(1-hydroxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid
• DEUTEROPORPHYRIN IX 2,4 (4,2) HYDROXYETHYL VINYL
• 8,13(13,8)-1-hydroxyethyl,vinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-
• 8,13(13,8)-1-hydroxyethyl,vinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionic acid
• UNII-8H8GR50XSY
• 3,8,13,17-Tetramethyl-12-(1-hydroxyethyl)-7-ethenyl-21H,23H-porphine-2,18-dipropanoic acid
• 7-Ethenyl-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoic acid
• 7-Des(1-hydroxyethyl)-7-ethenyl hematoporphyrin
• 7-Ethenyl-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoicacid
• 3-[(1Z,4Z,9Z,15Z)-18-(2-carboxyethyl)-8-(1-hydroxyethyl)-3,7,12,17-tetramethyl-13-vinyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• AGN-PC-0JRCBQ
• CHEMBL273985
• DTXSID20332411
• 8,13(13,8)-1-hydroxyethyl,vinyl-3,7,12, 17-tetramethyl-21H,23H-porphine-2, 18-dipropionic acid
• 77222-65-2
• Deuteroporphyrin IX, 2-hydroxyethyl-4-vinyl
• 21H,23H-porphine-2,18-dipropanoic acid, 7-ethenyl-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-
• 8H8GR50XSY
• Deuteroporphyrin IX 2,4 (4,2) hydroxyethyl vinyl

• Inchi： InChI=1S/C34H36N4O5/c1-7-21-16(2)26-14-31-34(20(6)39)19(5)27(38-31)12-24-17(3)22(8-10-32(40)41)29(36-24)15-30-23(9-11-33(42)43)18(4)25(37-30)13-28(21)35-26/h7,12-15,20,35,38-39H,1,8-11H2,2-6H3,(H,40,41)(H,42,43)
• InChI Key： YFPRKBHRSWJRBU-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)O)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C=C

Computed Properties

• Exact Mass: 580.26857026g/mol
• Monoisotopic Mass: 580.26857026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 152Ų